Cas no 5689-41-8 (methyl diethylphosphinate)

• Product Name: methyl diethylphosphinate
• CAS No: 5689-41-8
• MF: C₅H₁₃O₂P
• MW: 136.129282712936
• CID: 1601116
• PubChem ID: 201241
• Update Time: 2025-04-21

methyl diethylphosphinate Chemical and Physical Properties

Names and Identifiers

• methyl diethylphosphinate
• 1-[ethyl(methoxy)phosphoryl]ethane
• Diethylphosphinic acid methyl ester
• 5689-41-8
• O-methyl diethylphosphinate
• WCOICKPRQHKXDC-UHFFFAOYSA-N
• 4-04-00-03475 (Beilstein Handbook Reference)
• BRN 1744935
• Phosphinic acid, diethyl-, methyl ester
• SCHEMBL562875
• DTXSID60205413

• Inchi： 1S/C5H13O2P/c1-4-8(6,5-2)7-3/h4-5H2,1-3H3
• InChI Key： WCOICKPRQHKXDC-UHFFFAOYSA-N
• SMILES： P(CC)(CC)(=O)OC

Computed Properties

• Exact Mass: 136.06539
• Monoisotopic Mass: 136.06531665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3